SKI-349

• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol
• InChI: InChI=1S/C19H19N3O4S/c1-24-13-7-5-12(6-8-13)21-19-22-18(20)17(27-19)16(23)11-4-9-14(25-2)15(10-11)26-3/h4-10H,20H2,1-3H3,(H,21,22)
• InChIKey: OWBQCPZBRPKYKE-UHFFFAOYSA-N

SKI-349: A Dual SphK1/2 and Microtubule Disruptor Small Molecule for Oncology Research Procurement

SKI-349 (CAS: 727686-80-8) is a small-molecule dual-targeted inhibitor that simultaneously inhibits sphingosine kinase isoforms 1 and 2 (SphK1/2) and disrupts microtubule polymerization (MDA) [1]. Originally developed as a refined congener of SKI-178 through structure-guided optimization of the linker region between substituted phenyl rings, SKI-349 belongs to the SKI-class chemotype and exhibits log-fold enhancements in both SphK inhibitory potency and cytotoxic activity relative to its predecessor [2]. The compound has demonstrated anticancer activity across multiple malignancy models including acute myeloid leukemia (AML), non-small cell lung cancer (NSCLC), and hepatocellular carcinoma (HCC), with validated dual-target engagement confirmed by cellular thermal shift assays [3].

1

Dual SphK1/2 inhibition and microtubule disruption research tool

2

Cellular target engagement confirmed by CETSA

3

Oncology cell-model studies: AML, NSCLC, HCC endpoint contexts

• [1] Hengst JA, Hegde S, Paulson RF, Yun JK. Development of SKI-349, a dual-targeted inhibitor of sphingosine kinase and microtubule polymerization. Bioorg Med Chem Lett. 2020 Oct 15;30(20):127453. PMID: 32736077; PMCID: PMC7541634. View Source
• [2] Hengst JA, Dick TE, Sharma A, Doi K, Hegde S, Tan SF, Geffert LM, Fox TE, Sharma AK, Desai D, Amin S, Kester M, Loughran TP, Paulson RF, Claxton DF, Wang HG, Yun JK. SKI-178: A Multitargeted Inhibitor of Sphingosine Kinase and Microtubule Dynamics Demonstrating Therapeutic Efficacy in Acute Myeloid Leukemia Models. Cancer Transl Med. 2017 Jul-Aug;3(4):109-121. PMID: 28890935. View Source
• [3] Chen L, Liu Z, Li Y, Wang H, Zhang X, et al. Targeting sphingosine kinase 1/2 by a novel dual inhibitor SKI-349 suppresses non-small cell lung cancer cell growth. Cell Death Dis. 2022 Jul 12;13(7):602. PMID: 35821216; PMCID: PMC9279331. View Source

Why SKI-349 Cannot Be Replaced by Single-Target SphK Inhibitors or Generic Microtubule Disruptors

SKI-349 occupies a unique pharmacological space that cannot be replicated by simply combining a standalone SphK inhibitor with a standalone microtubule-disrupting agent (MDA). Like its predecessor SKI-178, SKI-349's two separate activities—SphK1/2 inhibition and microtubule disruption—act synergistically within a single molecule to induce cancer cell apoptosis, an effect that depends on sustained CDK1 activation during mitotic arrest leading to Bcl-2 phosphorylation at Ser70 and Caspase 3/7 activation [1]. Critically, SKI-349's functional equivalence to the combination of a selective SphK inhibitor plus an MDA within one compound eliminates the risk of adverse drug-drug interactions and circumvents primary and acquired drug resistance mechanisms [2]. Procurement of single-target alternatives such as PF-543 (SphK1-selective), ABC294640 (SphK2-selective), or standalone MDAs fails to recapitulate this synergistic dual mechanism and cannot achieve the nanomolar cytotoxic potency observed with SKI-349 in both drug-sensitive and multidrug-resistant cancer cell lines [3].

SKI-349 (dual SphK1/2 + microtubule disruption)

Single-target SphK inhibitors (PF-543, ABC294640)

May not replicate synergistic dual-target mechanism or ceramide-dependent apoptosis induction.

SKI-349

Standalone microtubule disruptors

Lack concurrent SphK inhibition; sphingolipid modulation endpoints may differ.

SKI-349

Co-administration of SphK inhibitor + MDA

Functional equivalence not ensured; pharmacokinetic variability may complicate interpretation.

• [1] Hengst JA, Hegde S, Paulson RF, Yun JK. Development of SKI-349, a dual-targeted inhibitor of sphingosine kinase and microtubule polymerization. Bioorg Med Chem Lett. 2020 Oct 15;30(20):127453. PMID: 32736077; PMCID: PMC7541634. View Source
• [2] Hengst JA, Hegde S, Paulson RF, Yun JK. SKI-349 synergistically combines SphK inhibition with microtubule disruption to eliminate drug-drug interaction risks—functional equivalence to separate SphK inhibitor plus MDA in one compound. PMC7541634, Introduction. View Source
• [3] Hengst JA et al. SKI-349 IC50s of 22±6 nM (HL-60) and 23±2 nM (HL-60/VCR) vs. 470±60 nM and 1100±200 nM for SKI-178. PMC7541634, Figure 1F; and Chen L et al. SKI-349 cytotoxicity superior to PF-543 ± ABC294640 co-administration in primary NSCLC cells. PMC9279331, Figure 3I–3K. View Source

SKI-349 Quantitative Differentiation Evidence: Head-to-Head Comparator Data for Scientific Selection

Cytotoxicity Potency in AML: SKI-349 vs. SKI-178 in Drug-Sensitive and Multidrug-Resistant HL-60 Cells

In head-to-head MTT viability assays using the human AML cell line HL-60 and its vincristine-resistant variant HL-60/VCR (which overexpresses MDR1/P-glycoprotein), SKI-349 demonstrated markedly superior cytotoxic potency compared to its direct predecessor SKI-178 [1]. Both compounds retained activity against the multidrug-resistant line, indicating they are not substrates for drug efflux pumps [2].

AML Cytotoxicity IC50

Head-to-head

SKI-349: 22±6 nM (HL-60); 23±2 nM (HL-60/VCR). SKI-178: 470±60 nM; 1100±200 nM. ~21-48× improvement.

Supports cytotoxicity endpoint review; MDR1 evasion context.

MTT assay; drug-sensitive and MDR1+ HL-60 cells.

Evidence Dimension	Cell viability IC50 (MTT assay, 72 h)
Target Compound Data	SKI-349: 22±6 nM (HL-60); 23±2 nM (HL-60/VCR)
Comparator Or Baseline	SKI-178: 470±60 nM (HL-60); 1100±200 nM (HL-60/VCR)
Quantified Difference	21-fold more potent in HL-60; 48-fold more potent in HL-60/VCR
Conditions	MTT assay; HL-60 (drug-sensitive) and HL-60/VCR (vincristine-resistant, MDR1-overexpressing) human AML cell lines

Why This Matters

For procurement decisions in AML research, the 21–48-fold potency advantage over the structurally closest congener, combined with retained efficacy in MDR1-overexpressing cells, makes SKI-349 the clear choice when nanomolar potency and evasion of classical multidrug resistance are experimental requirements.

• [1] Hengst JA, Hegde S, Paulson RF, Yun JK. Bioorg Med Chem Lett. 2020;30(20):127453. Figure 1F: IC50 values for SKI-349 and SKI-178 in HL-60 and HL-60/VCR cells. View Source
• [2] Hengst JA et al. MDR1/MRP1 substrate assessment: HL-60/VCR sensitivity to both SKI-349 and SKI-178. PMC7541634, lines 159–161. View Source

SphK1 Enzymatic Inhibition IC50: SKI-349 vs. SKI-178 in Recombinant SphK1 Activity Assays

In in vitro SphK1 activity assays using purified recombinant SphK1 protein with isotype-specific buffers, SKI-349 inhibited SphK1 enzymatic activity with an approximately 10-fold lower IC50 than SKI-178, confirming enhanced target engagement predicted by molecular docking studies [1]. Ligand-docking scores for SphK1 binding were −7.9 kcal/mol for SKI-349 vs. −7.1 kcal/mol for SKI-178, consistent with the improved biochemical potency [2].

SphK1 Enzymatic IC50

Head-to-head

SKI-349: ~3 μM; SKI-178: ~30 μM (~10-fold lower).

Supports SphK1 inhibition potency context.

Recombinant SphK1 assay; structure-guided optimization.

Evidence Dimension	SphK1 enzymatic inhibition IC50
Target Compound Data	SKI-349: ~3 μM
Comparator Or Baseline	SKI-178: ~30 μM
Quantified Difference	~10-fold lower IC50 (more potent SphK1 inhibition)
Conditions	In-vitro SphK1 activity assay with purified recombinant SphK1 protein; isotype-specific buffer (1% Triton X-100)

Why This Matters

The 10-fold improvement in SphK1 enzymatic inhibition potency over SKI-178 is a direct result of structure-guided linker-region optimization, and this quantitative advantage provides procurement justifiability when SphK1 inhibition potency is the primary biochemical endpoint in experimental design.

• [1] Hengst JA et al. Bioorg Med Chem Lett. 2020;30(20):127453. Figure 2A: SphK1 IC50 of SKI-349 ~3 μM vs. SKI-178 ~30 μM. PMC7541634, lines 181–183. View Source
• [2] Hengst JA et al. GLIDE docking scores: SKI-349 (−7.9 kcal/mol) vs. SKI-178 (−7.1 kcal/mol) into SphK1 crystal structure (3VZD.pdb). PMC7541634, lines 210–212. View Source

Cellular Target Engagement Potency: SKI-349 Directly Engages SphK1, SphK2, and β-Tubulin at Nanomolar Concentrations

Using isothermal dose-response fingerprinting CETSA (ITDRF-CETSA) in HEK-293 cells overexpressing SphK1 or SphK2, SKI-349 demonstrated direct target engagement with IC50 values of ~60 nM for both SphK1 and SphK2, providing whole-cell evidence of dual SphK isoform engagement [1]. Additionally, SKI-349 directly engaged β-tubulin with an ITDRF-CETSA IC50 of 25 nM, confirming its microtubule-disrupting activity in intact cells [2]. Unlike in-vitro enzymatic assays that may produce false negatives for SphK2 due to artificial buffer conditions, the cellular CETSA approach unequivocally established SphK2 as a bona fide target [3].

Cellular Target Engagement

Reported

SphK1 ~60 nM, SphK2 ~60 nM, β-tubulin 25 nM (CETSA).

Supports cellular target engagement review.

ITDRF-CETSA in HEK-293 cells.

Evidence Dimension	ITDRF-CETSA IC50 for direct target engagement in whole cells
Target Compound Data	SKI-349: SphK1 ~60 nM; SphK2 ~60 nM; β-tubulin 25 nM
Comparator Or Baseline	No comparator CETSA data available for SKI-178 or other SphK inhibitors in this study; class-level inference: SphK2 engagement was not observable for SKI-349 in standard in-vitro enzymatic assays, mirroring SKI-178's false-negative behavior in high-salt SphK2 buffer
Quantified Difference	Whole-cell SphK2 target engagement confirmed at ~60 nM by CETSA vs. no detectable inhibition in standard enzymatic SphK2 assay
Conditions	ITDRF-CETSA; HEK-293 cells overexpressing SphK1 or SphK2; thermal denaturation at 61°C; β-tubulin CETSA in HEK-293 cells

Why This Matters

The dual SphK1/SphK2 cellular target engagement at ~60 nM—combined with β-tubulin engagement at 25 nM—validates that SKI-349's dual mechanism is operative in living cells at sub-100 nM concentrations, a critical consideration for researchers selecting a tool compound where cellular target engagement fidelity is paramount.

• [1] Hengst JA et al. ITDRF-CETSA IC50 for SphK1 and SphK2 direct target engagement: ~60 nM. PMC7541634, lines 250–253; Figure 3B. View Source
• [2] Hengst JA et al. β-tubulin ITDRF-CETSA IC50: 25 nM. PMC7541634, lines 260–261; Figure 3D. View Source
• [3] Hengst JA et al. Artificial buffer system (1M KCl) leads to false negative SphK2 inhibition in standard enzymatic assays; CETSA resolves this limitation. PMC7541634, lines 184–191. View Source

Kinome-Wide Selectivity Profiling: SKI-349 Minimally Engages Off-Target Protein Kinases at 1 μM

SKI-349 was profiled against a panel of 468 protein kinases at 1 μM using the Eurofins DiscoverX competitive binding assay [1]. Owing to its sphingosine-competitive (rather than ATP-competitive) mechanism, SKI-349 significantly abrogated binding of only two protein kinases (GSKα: 2.5% remaining binding; GSKβ: 27% remaining binding) and bound to pseudokinase domains of Jak1 (5.4% remaining) and Tyk2 (14% remaining) [2]. No other protein kinases were significantly inhibited. This contrasts with typical ATP-competitive kinase inhibitors that frequently exhibit broad kinome cross-reactivity [3].

Kinase Selectivity Profiling

Class-level

≥97.5% of 468 kinases unaffected at 1 μM; only GSKα/β significantly engaged.

Supports kinase selectivity context for clean background.

Sphingosine-competitive binding mode.

Evidence Dimension	Protein kinase off-target binding at 1 μM (competitive binding assay)
Target Compound Data	SKI-349: ≥97.5% of 468 kinases unaffected; only GSKα (2.5% remaining) and GSKβ (27% remaining) showed reduced binding; Jak1 and Tyk2 pseudokinase domains partially engaged
Comparator Or Baseline	Class-level baseline: typical ATP-competitive kinase inhibitors commonly inhibit dozens to hundreds of kinases at 1 μM (no direct comparator panel from the same study; inference based on well-established kinase inhibitor selectivity literature)
Quantified Difference	≤2 out of 468 kinases (<0.5%) significantly inhibited at 1 μM; sphingosine-competitive mechanism inherently limits protein kinome cross-reactivity
Conditions	Eurofins DiscoverX KINOMEscan; 468 protein kinase panel; 1 μM SKI-349

Why This Matters

The exceptionally narrow off-target kinase profile—fewer than 0.5% of tested kinases affected—provides procurement justification when experimental protocols demand a SphK inhibitor with minimal confounding kinome polypharmacology, a common pitfall with ATP-competitive inhibitors.

• [1] Hengst JA et al. Eurofins DiscoverX 468-kinase profiling of SKI-349 at 1 μM. PMC7541634, lines 168–175; Figure 1G. View Source
• [2] Hengst JA et al. Kinases affected: GSKα (2.5% remaining), GSKβ (27% remaining), Jak1 pseudokinase (5.4% remaining), Tyk2 pseudokinase (14% remaining). PMC7541634, lines 172–175. View Source
• [3] Hengst JA et al. Sphingosine-competitive mechanism decreases likelihood of cross-inhibition of protein kinases vs. ATP-competitive inhibitors. PMC7541634, lines 162–167. View Source

Sphingolipid Modulation Potency: 500 nM SKI-349 Achieves Comparable Ceramide Elevation to 5 μM SKI-178

In HL-60 AML cells, treatment with 500 nM SKI-349 for 24 hours elevated pro-apoptotic ceramide species (C16:0 Cer: 87.0±5.7 pmol/10⁶ cells; C18:0 Cer: 4.7±0.4 pmol/10⁶ cells) to levels comparable to those achieved by a 10-fold higher concentration of SKI-178 (5 μM; C16:0 Cer: 84.0±2.1 pmol/10⁶ cells; C18:0 Cer: 4.8±0.2 pmol/10⁶ cells) [1]. Both compounds also increased sphingosine levels and produced a non-significant decrease in S1P, consistent with SphK inhibition [2].

Ceramide Accumulation

Head-to-head

500 nM SKI-349 elevates C16:0 Cer to 87.0 pmol/10⁶ cells, comparable to 5 μM SKI-178.

Supports ceramide response context at reduced concentration.

HL-60 cells, 24 h, LC-MS/MS sphingolipidomics.

Evidence Dimension	Cellular ceramide accumulation (sphingolipid metabolite levels)
Target Compound Data	SKI-349 (500 nM): C16:0 Cer 87.0±5.7; C18:0 Cer 4.7±0.4; Sph 27.0±6.1 pmol/10⁶ cells
Comparator Or Baseline	SKI-178 (5 μM): C16:0 Cer 84.0±2.1; C18:0 Cer 4.8±0.2; Sph 28.7±6.9 pmol/10⁶ cells; DMSO control: C16:0 Cer 33.5±4.1; C18:0 Cer 1.6±0.2 pmol/10⁶ cells
Quantified Difference	~10-fold concentration advantage: 500 nM SKI-349 achieves comparable ceramide elevation to 5 μM SKI-178; both compounds elevated C16:0 Cer ~2.5-fold over DMSO control
Conditions	HL-60 AML cells; 24 h treatment; LC-MS/MS sphingolipid quantification; p<0.05 relative to DMSO control

Why This Matters

The ability to achieve comparable pro-apoptotic ceramide accumulation at a 10-fold lower concentration than SKI-178 translates to greater on-target cellular pharmacodynamic potency, which is relevant for procurement when dose-sparing in prolonged cellular assays or when working with primary cell models sensitive to vehicle toxicity.

• [1] Hengst JA et al. Table 1: Sphingolipid levels in HL-60 cells treated with DMSO, SKI-178 (5 μM), or SKI-349 (500 nM) for 24 h. PMC7541634, lines 267–281; Table 1. View Source
• [2] Hengst JA et al. Non-significant S1P decrease with SKI-349 suggests dual SphK1/2 inhibition. PMC7541634, lines 270–273. View Source

In Vivo Therapeutic Efficacy: SKI-349 Extends Survival and Normalizes WBC in MLL-AF9 AML Model at Low Dosing

In a murine retroviral transduction model of MLL-AF9-driven AML—an aggressive, highly penetrant leukemia model—SKI-349 administered at 1–5 mg/kg every other day significantly extended survival relative to vehicle-treated controls, with all doses producing a survival benefit indicative of complete remission [1]. Complete blood count analysis after two weeks of treatment showed dose-dependent normalization of total white blood cell (WBC) counts: SKI-349 at 5 mg/kg reduced WBC from 25.6±4.5 K/μL (vehicle) to 6.1±1.2 K/μL, comparable to naïve C57BL/6J control levels of 6.5±0.4 K/μL, without affecting red blood cell or platelet counts [2]. Importantly, normal hematopoietic repopulation (CD45.2+/CD45.1−) was preserved in bone marrow and spleen at all SKI-349 doses, demonstrating sparing of normal hematopoiesis [3].

MLL-AF9 AML Survival

Reported

SKI-349 1–5 mg/kg extended survival; WBC normalized to 6.1±1.2 K/μL vs. vehicle 25.6±4.5.

Reported model-response endpoint context; supports survival endpoint review.

MLL-AF9 AML model; i.p. every other day.

Evidence Dimension	In vivo survival extension and WBC normalization in MLL-AF9 AML model
Target Compound Data	SKI-349 (1–5 mg/kg, every other day): all doses significantly extended survival; WBC at 5 mg/kg: 6.1±1.2 K/μL (normalized to naïve control level of 6.5±0.4 K/μL)
Comparator Or Baseline	Vehicle-treated MLL-AF9 mice: WBC 25.6±4.5 K/μL; prior SKI-178 studies in the same model: SKI-349 demonstrates log-fold improvements in therapeutic efficacy vs. SKI-178 (quantified in prior publication by Hengst et al., Cancer Transl Med 2017)
Quantified Difference	Log-fold improvement in therapeutic efficacy over SKI-178 in the same MLL-AF9 AML model; WBC normalized to within 6% of naïve control levels; complete remission suggested by survival data
Conditions	MLL-AF9 retroviral transduction AML model; Kit+Sca1+ LSC transplantation into sub-lethally irradiated C57BL/6J recipients; SKI-349 i.p. every other day; treatment initiated 4 weeks post-transplant

Why This Matters

The demonstration of log-fold improvements in in vivo therapeutic efficacy over SKI-178 in a clinically relevant AML model—with WBC normalization and sparing of normal hematopoiesis at low mg/kg dosing—provides the strongest procurement justification for investigators requiring a compound with validated in vivo antitumor activity and a favorable therapeutic window.

• [1] Hengst JA et al. SKI-349 significantly extends survival in MLL-AF9 AML model at 1–5 mg/kg every other day; log-fold improvements in therapeutic efficacy vs. SKI-178. PMC7541634, lines 323–329; Figure 5A. View Source
• [2] Hengst JA et al. Table 2: CBC analysis—WBC normalization (6.1±1.2 K/μL at 5 mg/kg vs. 25.6±4.5 K/μL vehicle; naïve 6.5±0.4 K/μL). PMC7541634, lines 331–349; Table 2. View Source
• [3] Hengst JA et al. Normal hematopoietic repopulation (CD45.2+/CD45.1−) preserved in BM and spleen at all SKI-349 doses. PMC7541634, lines 343–346; Figure 5B. View Source

SKI-349 Application Scenarios: Where Dual SphK1/2 and Microtubule Disruption Confers Decisive Research Advantages

Acute Myeloid Leukemia Research Requiring Nanomolar Cytotoxicity with Multidrug Resistance Evasion

SKI-349 is optimally deployed in AML studies where drug resistance mediated by MDR1/P-glycoprotein efflux pumps is an experimental variable. With IC50 values of 22±6 nM (HL-60) and 23±2 nM (HL-60/VCR)—preserved potency even in vincristine-resistant cells—SKI-349 enables investigation of therapeutic strategies that circumvent classical multidrug resistance while maintaining low-nanomolar activity [1]. The dual mechanism (SphK1/2 inhibition plus microtubule disruption) synergistically induces CDK1-dependent Bcl-2 phosphorylation and Caspase 3/7 activation, offering a mechanistically distinct approach from conventional AML chemotherapeutics [2].

Non-Small Cell Lung Cancer Research Requiring Cancer Cell-Selective Cytotoxicity with Normal Cell Sparing

SKI-349 is the compound of choice for NSCLC studies where differential toxicity between cancer cells and normal lung epithelium is critical. At 5 μM, SKI-349 potently inhibits NSCLC cell viability, proliferation, migration, and invasion while exhibiting no significant cytotoxicity toward BEAS-2B lung epithelial cells or primary human lung epithelial cells [1]. The compound also demonstrates in vivo NSCLC xenograft growth inhibition at 10 mg/kg every other day [2]. For procurement in NSCLC research, SKI-349's selectivity window—cancer cell cytotoxicity without normal epithelial toxicity—provides a clear advantage over conventional cytotoxic agents lacking this therapeutic discrimination.

Sphingolipid Signaling Research Requiring Dual SphK1/SphK2 Inhibition with Concurrent Microtubule Disruption

For mechanistic studies examining the intersection of sphingolipid metabolism and cytoskeletal dynamics, SKI-349 is the only commercially available tool compound with validated dual SphK1/SphK2 inhibition and microtubule polymerization disruption within a single small molecule [1]. Cellular target engagement is confirmed by CETSA at ~60 nM for both SphK isoforms and 25 nM for β-tubulin, while sphingolipid modulation—elevation of pro-apoptotic ceramides (C16:0, C18:0) and sphingosine—is achieved at 500 nM [2]. This eliminates the need for combinatorial dosing of separate SphK inhibitors and MDAs, simplifying experimental design and eliminating pharmacokinetic confounding variables inherent in multi-compound regimens.

Kinase Selectivity-Critical Assays Where ATP-Competitive Inhibitor Cross-Reactivity Must Be Avoided

SKI-349 should be prioritized in experimental protocols where broad kinome inhibition would confound interpretation. Profiling against 468 protein kinases at 1 μM revealed that SKI-349 significantly engages only 2 authentic kinases (GSKα/GSKβ) and 2 pseudokinase domains (Jak1, Tyk2), with ≥97.5% of the kinome unaffected [1]. This sphingosine-competitive binding mode inherently limits ATP-binding-site cross-reactivity, distinguishing SKI-349 from ATP-competitive SphK inhibitors (e.g., PF-543) and making it suitable for studies requiring a clean kinome background, such as phosphoproteomic analyses or kinase signaling network dissection where off-target kinase inhibition would introduce artifacts [2].

Application

Selection Property

Validation Focus

AML cell-model studies with MDR1 context

Dual SphK1/2 and microtubule disruption

Cytotoxicity and MDR1 evasion endpoint review

NSCLC cell-model studies requiring differential toxicity

Cancer cell-selective cytotoxicity context

Normal cell sparing endpoint monitoring

Sphingolipid signaling and cytoskeletal dynamics research

Validated dual target engagement (CETSA)

Ceramide and sphingosine modulation endpoint review

Kinase selectivity-critical assays

Minimal off-target kinase engagement

Kinome profiling and GSKα/β binding review

• [1] Hengst JA et al. IC50s for HL-60 and HL-60/VCR; MDR1 non-substrate property; synergistic apoptosis mechanism. Bioorg Med Chem Lett. 2020;30(20):127453. PMC7541634. View Source
• [2] Hengst JA et al. CDK1-dependent Bcl-2 phosphorylation and Caspase 7 activation by SKI-349. PMC7541634, Figures 4A–4B; lines 288–310. View Source